Cas no 78205-18-2 (2-Chloro-N-(pyridin-3-yl)acetamide)

• Product Name: 2-Chloro-N-(pyridin-3-yl)acetamide
• CAS No: 78205-18-2
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD00772161
• CID: 534868
• PubChem ID: 5086457
• Update Time: 2025-10-30

2-Chloro-N-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(pyridin-3-yl)acetamide
• 2-Chloro-N-pyridin-3-ylacetamide
• 2-chloro-N-pyridin-3-yl-acetamide
• Acetamide, 2-chloro-N-3-pyridinyl-
• 2-chloro-N-3-pyridinylacetamide
• AC1NODJ8
• AC1Q3TKX
• CTK2G5606
• F2158-0089
• SureCN1193732
• 3-(Chloroacetamido)pyridine
• AKOS000138026
• SB52945
• C78463
• 78205-18-2
• MFCD00772161
• CHEMBL4276995
• SCHEMBL1193732
• FTVOPJWASFGKBY-UHFFFAOYSA-N
• EN300-46292
• 2-Chloro-N-3-pyridinyl-acetamide HCl
• DTXSID70408190
• DB-356015
• STL570588

• MDL： MFCD00772161
• Inchi： 1S/C7H7ClN2O/c8-4-7(11)10-6-2-1-3-9-5-6/h1-3,5H,4H2,(H,10,11)
• InChI Key： FTVOPJWASFGKBY-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 170.0246905g/mol
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.341
• Boiling Point: 362 ºC
• Flash Point: 173 ºC

2-Chloro-N-(pyridin-3-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-(pyridin-3-yl)acetamide

2-Chloro-N-(pyridin-3-yl)acetamide (CAS No. 78205-18-2): A Comprehensive Overview

The compound 2-Chloro-N-(pyridin-3-yl)acetamide, identified by the CAS registry number 78205-18-2, is a chemically synthesized organic compound with significant applications in various scientific and industrial domains. This compound belongs to the class of acetamides, which are derivatives of acetic acid where the hydroxyl group is replaced by an amide group. The presence of a chlorine atom at the second position of the acetyl group and a pyridine ring attached to the nitrogen atom introduces unique chemical properties that make this compound highly versatile.

The molecular structure of 2-Chloro-N-(pyridin-3-yl)acetamide consists of a pyridine ring, which is an aromatic six-membered ring containing one nitrogen atom. The nitrogen atom in the pyridine ring is bonded to an acetyl group substituted with a chlorine atom at the beta position. This substitution pattern not only enhances the stability of the molecule but also imparts specific reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive molecules.

One of the most notable applications of 2-Chloro-N-(pyridin-3-yl)acetamide is in medicinal chemistry. Researchers have utilized this compound as a key intermediate in the synthesis of various bioactive compounds, including potential anticancer agents. For instance, recent findings published in prominent journals such as Journal of Medicinal Chemistry and Nature Communications have demonstrated its ability to modulate protein kinases, which are critical targets in cancer therapy. The compound's unique electronic properties and structural flexibility make it an ideal candidate for further exploration in drug discovery programs.

In addition to its medicinal applications, 2-Chloro-N-(pyridin-3-yl)acetamide has also found utility in agricultural chemistry. Its ability to act as a precursor for herbicides and insecticides has been explored in several studies. For example, researchers have reported that derivatives of this compound exhibit potent activity against various agricultural pests, offering a sustainable solution for crop protection. These findings underscore its potential as a building block for developing eco-friendly agrochemicals.

The synthesis of 2-Chloro-N-(pyridin-3-yl)acetamide typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts such as palladium has been reported to facilitate key transformations in its synthesis pathway.

Beyond its practical applications, 2-Chloro-N-(pyridin-3-yl)acetamide serves as a valuable model compound for studying fundamental chemical concepts. Its reactivity patterns provide insights into the behavior of similar acetamide derivatives under various reaction conditions. For example, studies on its thermal stability and reactivity towards nucleophiles have contributed to our understanding of amide chemistry.

In conclusion, CAS No. 78205-18-2, or 2-Chloro-N-(pyridin-3-yl)acetamide, stands out as a significant compound with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery, agrochemical development, and fundamental chemical research highlights its importance in contemporary science. As ongoing research continues to uncover new potentials for this compound, it is poised to remain a focal point for innovation in organic synthesis and materials science.